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Compound of Interest

Compound Name:
7-(Benzyloxy)-4-hydroxy-5-

methoxycoumarin

Cat. No.: B13687565

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of 7-(Benzyloxy)-4-hydroxy-5-
methoxycoumarin, a specialized derivative of the coumarin family. While specific experimental

data for this exact molecule is not widely available in public literature, this document

synthesizes information from closely related analogs to project its chemical properties, potential

synthetic pathways, and likely biological significance. We will delve into the structural nuances

of the coumarin core and the influence of its benzyloxy, hydroxy, and methoxy functional

groups.

Core Compound Identification and Properties
Direct experimental data for 7-(Benzyloxy)-4-hydroxy-5-methoxycoumarin is sparse.

However, we can deduce its fundamental properties. The molecular formula for this compound

is C₁₇H₁₄O₅.
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Property Value Source

CAS Number

Not explicitly assigned. A

closely related isoflavone, 7-

(benzyloxy)-2-(4-

bromophenyl)-3-hydroxy-5-

methoxy-4H-chromen-4-one,

has the CAS number 1402931-

94-5.[1][2]

Inferred

Molecular Weight 298.29 g/mol Calculated

Molecular Formula C₁₇H₁₄O₅ Calculated

A related and more commonly documented compound is 4-hydroxy-7-benzyloxycoumarin,

which lacks the 5-methoxy group. Its properties are listed below for comparison.

Property Value Source

CAS Number 30992-66-6 [3]

Molecular Weight 268.26 g/mol [3]

Molecular Formula C₁₆H₁₂O₄ [3]

Synthesis and Chemical Logic
The synthesis of 7-(Benzyloxy)-4-hydroxy-5-methoxycoumarin would likely follow

established methodologies for coumarin derivatization, primarily involving the Pechmann

condensation for the formation of the coumarin nucleus, followed by strategic protection and

deprotection of functional groups.

Proposed Synthetic Pathway
A plausible synthetic route would start from a substituted phenol and a β-ketoester, culminating

in the target molecule.
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Caption: Proposed synthetic pathway for 7-(Benzyloxy)-4-hydroxy-5-methoxycoumarin.

Experimental Protocol: Pechmann Condensation
The Pechmann condensation is a cornerstone of coumarin synthesis.[4] The following is a

generalized protocol adaptable for the synthesis of 7-(Benzyloxy)-4-hydroxy-5-
methoxycoumarin.

Reaction Setup: To a stirred mixture of 3-(Benzyloxy)-5-methoxyphenol (1 equivalent) and a

β-ketoester such as ethyl acetoacetate (1.1 equivalents), a strong acid catalyst (e.g.,

concentrated sulfuric acid, Amberlyst-15) is added slowly at a controlled temperature

(typically 0-10 °C).

Reaction Progression: The reaction mixture is then allowed to warm to room temperature

and stirred for several hours (typically 4-24 hours). The progress of the reaction should be

monitored by Thin Layer Chromatography (TLC).

Workup: Upon completion, the reaction mixture is poured into ice-cold water. The resulting

precipitate is collected by vacuum filtration.

Purification: The crude product is washed with water and a saturated sodium bicarbonate

solution to remove any unreacted acid. The solid is then purified by recrystallization from a

suitable solvent (e.g., ethanol, acetic acid) to yield the final product.

Potential Biological and Pharmacological Activity
The coumarin scaffold is a privileged structure in medicinal chemistry, with derivatives

exhibiting a wide array of biological activities.[5] The specific functional groups on 7-
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(Benzyloxy)-4-hydroxy-5-methoxycoumarin suggest several potential areas of

pharmacological relevance.

Anti-inflammatory and Antioxidant Properties
Many 4-hydroxycoumarin derivatives are known for their anti-inflammatory and antioxidant

properties.[6][7] For instance, 4-Hydroxy-7-methoxycoumarin has been shown to inhibit

inflammation in LPS-activated macrophages by suppressing the NF-κB and MAPK signaling

pathways.[6][8] The presence of a hydroxyl group at the 4-position and a methoxy group on the

phenyl ring in the target molecule suggests it may possess similar activities.

The benzyloxy group at the 7-position has been incorporated into coumarin derivatives to

enhance antioxidant activity.[9] This is attributed to the ability of the benzylic protons to

participate in radical scavenging mechanisms.
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Caption: Proposed mechanism of anti-inflammatory action via NF-κB pathway inhibition.

Enzyme Inhibition
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Coumarin derivatives are well-documented as enzyme inhibitors. For example, 7-Benzyloxy-4-

(trifluoromethyl)coumarin is a known fluorogenic substrate for cytochrome P450 enzymes,

indicating an interaction with the active site of these enzymes.[10] The 4-hydroxycoumarin

scaffold is also the basis for anticoagulant drugs like warfarin, which inhibit vitamin K epoxide

reductase.[7] It is plausible that 7-(Benzyloxy)-4-hydroxy-5-methoxycoumarin could be

investigated as an inhibitor for various enzymes, with its specific substitutions influencing its

binding affinity and selectivity.

Applications in Research and Drug Development
Given its structural features, 7-(Benzyloxy)-4-hydroxy-5-methoxycoumarin holds potential

as a valuable tool in several research domains.

Fluorescent Probes: Coumarins are renowned for their fluorescent properties.[11] The

specific substitutions on the coumarin ring dictate the excitation and emission wavelengths.

This compound could potentially be developed as a fluorescent probe for cellular imaging or

in biochemical assays.

Lead Compound in Drug Discovery: The diverse biological activities of coumarins make them

attractive starting points for the development of new therapeutic agents.[5] This particular

derivative, with its unique combination of functional groups, could serve as a lead compound

for optimization in programs targeting inflammation, oxidative stress, or specific enzymatic

pathways.

Conclusion
While 7-(Benzyloxy)-4-hydroxy-5-methoxycoumarin is not a widely commercialized or

extensively studied compound, its structure suggests a rich potential for biological activity and

research applications. By understanding the established chemistry and pharmacology of

related coumarin derivatives, researchers can strategically approach the synthesis and

investigation of this molecule. This guide serves as a foundational resource to stimulate further

exploration into the properties and applications of this and other novel coumarin compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13687565?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

